2-(1-Methyl-1h-1,2,4-triazol-5-yl)thiophen-3-amine

• Molecular Formula: C7H8N4S
• Molecular Weight: 180.23 g/mol
• IUPAC Name: 2-(2-methyl-1,2,4-triazol-3-yl)thiophen-3-amine
• InChI: InChI=1S/C7H8N4S/c1-11-7(9-4-10-11)6-5(8)2-3-12-6/h2-4H,8H2,1H3
• InChI Key: GHRQPCADMPLMFE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)C2=C(C=CS2)N

Description

2-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine is a heterocyclic compound featuring a thiophene ring substituted with a 1-methyl-1H-1,2,4-triazole moiety at the 2-position and an amine group at the 3-position. The molecular formula is C₇H₈N₄S, with a molecular weight of 180.23 g/mol. Its structure combines the electron-rich thiophene ring with the pharmacologically significant 1,2,4-triazole group, making it a candidate for drug discovery, particularly in oncology and antimicrobial research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine typically involves the formation of the triazole ring followed by its attachment to the thiophene ring. One common method starts with the preparation of N-methyl-1H-1,2,4-triazole, which is then reacted with a thiophene derivative under specific conditions to form the desired compound . The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the triazole-thiophene linkage.

Industrial Production Methods

In an industrial setting, the production of 2-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This can include the use of continuous flow reactors and automated systems to control the reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

2-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the triazole ring to its corresponding amine.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the thiophene ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines. Substitution reactions can introduce various functional groups onto the thiophene ring .

Scientific Research Applications

2-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: It is investigated for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: The compound is used in the development of advanced materials, such as conductive polymers and organic semiconductors.

Mechanism of Action

The mechanism by which 2-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine exerts its effects involves its interaction with specific molecular targets. For instance, in medicinal applications, the compound may bind to enzymes or receptors, modulating their activity and leading to therapeutic effects. The exact pathways involved can vary depending on the specific application and target .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs and their properties, with detailed comparisons below:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reported Applications	Evidence Source
2-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine (Target)	C₇H₈N₄S	180.23	Thiophen-3-amine, 1-methyltriazol-5-yl	Potential anticancer/antimicrobial	N/A (Inference)
4-Chloro-3-(3-methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine	C₇H₆ClN₄S	214.67	Chlorine at C4, methyltriazole at C3	Medicinal chemistry (EOS Med Chem)
2-(3-Methyl-1,2,4-oxadiazol-5-yl)thiophen-3-amine	C₇H₇N₃OS	181.21	Oxadiazole at C2, methyl at oxadiazole	Not explicitly stated
5-Phenyl-N-(p-tolyl)-1H-1,2,4-triazol-3-amine	C₁₅H₁₅N₅	265.31	Phenyl at C5, p-tolylamine at N3	Anticancer research
1-[(3-Methylthiophen-2-yl)methyl]-1H-pyrazol-5-amine	C₉H₁₁N₃S	193.27	Pyrazole-amine, methylthiophene substitution	Not explicitly stated

Structural and Functional Comparisons

4-Chloro-3-(3-methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine Key Difference: Chlorine substituent at the thiophene C4 position instead of C2. Synthesis: Likely involves halogenation steps post-triazole incorporation, similar to methods in and .

2-(3-Methyl-1,2,4-oxadiazol-5-yl)thiophen-3-amine Key Difference: Replacement of triazole with oxadiazole.

5-Phenyl-N-(p-tolyl)-1H-1,2,4-triazol-3-amine

• Key Difference : Aryl substituents (phenyl and p-tolyl) instead of thiophene.
• Impact : Enhanced aromatic stacking interactions, contributing to its reported anticancer activity .

1-[(3-Methylthiophen-2-yl)methyl]-1H-pyrazol-5-amine

• Key Difference : Pyrazole core instead of triazole, with a methylthiophene side chain.
• Impact : The pyrazole ring offers distinct hydrogen-bonding capabilities, which may influence bioavailability .

Physicochemical Properties

• Solubility : The target compound’s lower molecular weight (180.23 vs. 214.67 in the chlorinated analog) suggests better aqueous solubility, critical for drug delivery.
• logP : Triazole-containing compounds generally exhibit moderate logP values (~2.5–3.5), balancing lipophilicity and permeability .